Cas no 1150618-47-5 (3-iodo-6-methoxy-2-methylindazole)

• Product Name: 3-iodo-6-methoxy-2-methylindazole
• CAS No: 1150618-47-5
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• CID: 1203963
• PubChem ID: 40152215
• Update Time: 2025-10-21

3-iodo-6-methoxy-2-methylindazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-methoxy-2-methylindazole
• 3-iodanyl-6-methoxy-2-methyl-indazole
• KB-183062
• FT-0653691
• A803361
• 3-iodo-6-methoxy-2-methyl-2H-Indazole
• AKOS015918522
• DTXSID00653999
• SCHEMBL15791888
• DB-060689
• QJRJZDWBCPFRAN-UHFFFAOYSA-N
• 1150618-47-5

• Inchi： 1S/C9H9IN2O/c1-12-9(10)7-4-3-6(13-2)5-8(7)11-12/h3-5H,1-2H3
• InChI Key： QJRJZDWBCPFRAN-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC(=CC2=NN1C)OC

Computed Properties

• Exact Mass: 287.97596g/mol
• Monoisotopic Mass: 287.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-iodo-6-methoxy-2-methylindazole

Comprehensive Overview of 3-iodo-6-methoxy-2-methylindazole (CAS No. 1150618-47-5): Properties, Applications, and Research Insights

The compound 3-iodo-6-methoxy-2-methylindazole (CAS No. 1150618-47-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique indazole core and strategically positioned iodo and methoxy substituents, this compound serves as a versatile building block for drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in designing kinase inhibitors, cancer therapeutics, and central nervous system (CNS) modulators, aligning with current trends in precision medicine and targeted therapy.

One of the most searched questions about 3-iodo-6-methoxy-2-methylindazole relates to its synthetic routes and purification methods. The compound is typically synthesized via Pd-catalyzed cross-coupling reactions, a hot topic in green chemistry due to the growing demand for atom-efficient synthesis. Recent publications highlight its role as a precursor for fluorinated analogs, which are crucial in PET imaging applications—a rapidly expanding field in diagnostic radiopharmaceuticals.

The structure-activity relationship (SAR) of 3-iodo-6-methoxy-2-methylindazole makes it particularly valuable for fragment-based drug design. Its methyl group at the 2-position enhances metabolic stability, while the iodine atom allows for further functionalization via click chemistry—a technique dominating discussions in bioconjugation forums. These properties explain why it's frequently referenced in patents covering neurodegenerative disease treatments, coinciding with rising global searches for Alzheimer's disease biomarkers.

Analytical characterization of 1150618-47-5 reveals excellent HPLC purity (>98%) and distinct NMR spectra patterns, making it a reliable reference standard. Laboratories focusing on QC/QA protocols often inquire about its storage conditions (recommended at -20°C under inert atmosphere) and solubility profiles (DMSO >50 mg/mL). These technical specifications are critical for reproducibility in high-throughput screening—a major focus area in AI-driven drug discovery platforms.

From a commercial perspective, 3-iodo-6-methoxy-2-methylindazole is classified as a high-value intermediate with growing demand in the contract research organization (CRO) sector. Market analyses show increased procurement for combinatorial chemistry libraries, especially since the COVID-19 pandemic accelerated interest in broad-spectrum antiviral compounds. Its molecular weight (277.09 g/mol) and lipophilicity (LogP ~2.3) make it particularly suitable for blood-brain barrier penetration studies—a trending topic in neuropharmacology research.

Environmental and regulatory aspects of 1150618-47-5 are frequently queried in REACH compliance databases. While not classified as hazardous under current GHS standards, proper waste disposal procedures for halogenated compounds remain essential. This aligns with the pharmaceutical industry's shift toward sustainable chemistry practices, as evidenced by surge in searches for green solvents and catalytic recycling methods.

Future research directions for 3-iodo-6-methoxy-2-methylindazole may explore its crystal engineering potential for co-crystallization techniques, or its utility in DNA-encoded library technology. These applications correspond with emerging trends in computational chemistry and machine learning-assisted molecular design, addressing the scientific community's need for accelerated hit identification in early-stage research.